Cas no 383143-98-4 (4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde
• CAS No: 383143-98-4
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 3055784
• PubChem ID: 4268465
• Update Time: 2025-06-13

4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde
• STK893212
• AKOS001475818
• BBL020523
• CS-0366374
• 4-(4-Ethylphenyl)thiazole-2-carbaldehyde
• 383143-98-4

• Inchi： 1S/C12H11NOS/c1-2-9-3-5-10(6-4-9)11-8-15-12(7-14)13-11/h3-8H,2H2,1H3
• InChI Key： JNORSZRHYIUUMM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 217.05613515Da
• Monoisotopic Mass: 217.05613515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde

Recent Advances in the Study of 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS: 383143-98-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde (CAS: 383143-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiazole derivative, characterized by its aldehyde functional group and ethylphenyl substitution, has been the subject of several studies aimed at exploring its biological activity, synthetic utility, and mechanism of action. The following sections provide a comprehensive overview of the latest findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have demonstrated that 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde exhibits promising activity as a scaffold for the design of novel bioactive molecules. Its structural features, including the thiazole ring and aldehyde group, make it a versatile intermediate for the synthesis of heterocyclic compounds with potential pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key building block in the development of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study highlighted the compound's ability to form Schiff bases with primary amines, enabling the creation of diverse libraries of kinase inhibitors.

In addition to its synthetic utility, 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate inhibitory activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics. Furthermore, molecular docking studies indicated that the aldehyde group plays a critical role in binding to bacterial enzymes, providing insights for structure-activity relationship (SAR) optimization.

The pharmacokinetic properties of 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde have also been explored in recent preclinical studies. Data from in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays suggest that the compound has favorable metabolic stability and moderate permeability across biological membranes. However, challenges related to its aqueous solubility have been noted, prompting investigations into prodrug strategies and formulation approaches to enhance its bioavailability. These findings underscore the importance of further optimization to translate the compound's potential into clinically viable therapeutics.

Looking ahead, the continued exploration of 4-(4-Ethylphenyl)-1,3-thiazole-2-carbaldehyde and its derivatives holds promise for addressing unmet medical needs. Ongoing research is focused on expanding its applications beyond antimicrobial and anticancer agents, including potential roles in neurodegenerative diseases and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound class, leveraging advances in computational chemistry and high-throughput screening technologies. As the field progresses, this compound is likely to remain a focal point for innovation in drug discovery.